Cas no 42079-81-2 (6,8-dibromoflavone)

• Product Name: 6,8-dibromoflavone
• CAS No: 42079-81-2
• MF: C₁₅H₈Br₂O₂
• MW: 380.030822753906
• MDL: MFCD01630870
• CID: 927750
• PubChem ID: 987917
• Update Time: 2025-06-10

6,8-dibromoflavone Chemical and Physical Properties

Names and Identifiers

• 6,8-dibromoflavone
• 6,8-dibromo-2-phenylchromen-4-one
• 6,8-Dibrom-2-phenyl-chromen-4-on
• 6,8-dibromo-2-phenyl-4H-chromen-4-one
• 6,8-dibromo-2-phenyl-chromen-4-one
• CHEMBL457254
• DTXSID90359711
• AKOS024286568
• MFCD01630870
• 42079-81-2
• DB-368956
• SCHEMBL4650589

• MDL： MFCD01630870
• Inchi： 1S/C15H8Br2O2/c16-10-6-11-13(18)8-14(9-4-2-1-3-5-9)19-15(11)12(17)7-10/h1-8H
• InChI Key： OTCPQWYHYLBCIW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(C=C(C3C=CC=CC=3)OC=21)=O)Br

Computed Properties

• Exact Mass: 377.88900
• Monoisotopic Mass: 377.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 169-175°C
• PSA: 30.21000
• LogP: 4.98500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 6,8-dibromoflavone

Recent Advances in the Study of 6,8-Dibromoflavone (CAS: 42079-81-2): A Promising Compound in Chemical Biology and Medicine

6,8-Dibromoflavone (CAS: 42079-81-2) is a synthetic flavonoid derivative that has garnered significant attention in recent years due to its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. This research briefing provides an overview of the latest findings related to this compound, focusing on its mechanisms of action, pharmacological properties, and recent advancements in preclinical and clinical studies.

Recent studies have highlighted the unique structural features of 6,8-dibromoflavone, which contribute to its bioactivity. The bromination at the 6 and 8 positions enhances its stability and interaction with biological targets, particularly kinases and transcription factors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6,8-dibromoflavone exhibits potent inhibitory effects on the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer cell proliferation and survival. These findings suggest its potential as a targeted therapy for malignancies with dysregulated PI3K signaling.

In addition to its anticancer properties, 6,8-dibromoflavone has shown promise in neuroprotection. A recent Nature Chemical Biology publication (2024) revealed that the compound can modulate oxidative stress and reduce neuroinflammation in models of Parkinson's disease. The study identified its ability to activate the Nrf2 pathway, a key regulator of antioxidant responses, thereby protecting neurons from degeneration. These results position 6,8-dibromoflavone as a candidate for further development in neurodegenerative disease therapeutics.

Pharmacokinetic studies of 6,8-dibromoflavone have also advanced, with recent data indicating improved bioavailability through novel formulation strategies. A 2024 report in Drug Delivery and Translational Research described the use of nanoparticle-based delivery systems to enhance the compound's solubility and tissue penetration. This innovation addresses previous challenges related to its poor water solubility and could accelerate its transition to clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 6,8-dibromoflavone. Current research is focused on optimizing its selectivity to minimize off-target effects and exploring combination therapies to enhance efficacy. Ongoing studies are also investigating its potential in other therapeutic areas, such as metabolic disorders and infectious diseases.

In conclusion, 6,8-dibromoflavone (CAS: 42079-81-2) represents a versatile and pharmacologically active compound with broad therapeutic potential. The latest research underscores its value as a tool compound in chemical biology and a lead candidate for drug development. Future studies will be critical in elucidating its full therapeutic spectrum and advancing its clinical applications.